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Compound of Interest

Compound Name: 4-(Diphenylamino)phenol

CAS No.: 25069-86-7

Cat. No.: B1600335

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Triarylamine
Phenol
4-(Diphenylamino)phenol is a fascinating aromatic compound that integrates a phenolic

hydroxyl group with a triarylamine structure. This unique combination of functional groups

imparts a rich chemical character, making it a molecule of significant interest in diverse

scientific fields, from materials science to medicinal chemistry. Its core structure consists of a

phenol ring substituted at the para position with a diphenylamino group. This arrangement

allows for extensive electronic delocalization across the molecule, which is fundamental to its

chemical properties and applications. Triarylamines, in general, are known for their electron-

donating nature and stability of their radical cations, while the phenolic hydroxyl group provides

a site for antioxidant activity and further chemical modification.[1][2] This guide offers a

comprehensive exploration of the chemical structure, physicochemical properties, synthesis,
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and key applications of 4-(Diphenylamino)phenol, providing a technical resource for

researchers and professionals.

Chemical Structure and Identification
The fundamental architecture of 4-(Diphenylamino)phenol is key to its functionality. The

nitrogen atom of the diphenylamino group is directly bonded to the fourth carbon of the phenol

ring. This linkage allows for significant electronic communication between the electron-rich

diphenylamino moiety and the phenolic ring.

Caption: Generalized workflow for the synthesis of 4-(Diphenylamino)phenol.

Experimental Protocol: Buchwald-Hartwig Amination
(Illustrative)
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for

the formation of C-N bonds and is a suitable method for the synthesis of 4-
(Diphenylamino)phenol.

Objective: To synthesize 4-(Diphenylamino)phenol from 4-bromophenol and diphenylamine.

Materials:

4-Bromophenol

Diphenylamine

Palladium(II) acetate (Pd(OAc)₂)

2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

Cesium carbonate (Cs₂CO₃)

Anhydrous toluene

Standard laboratory glassware for inert atmosphere reactions

Magnetic stirrer and heating mantle
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Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Reaction Setup: To an oven-dried Schlenk flask, add 4-bromophenol (1.0 eq), diphenylamine

(1.2 eq), cesium carbonate (2.0 eq), palladium(II) acetate (0.02 eq), and XPhos (0.04 eq).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen)

three times.

Solvent Addition: Add anhydrous toluene via syringe.

Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction

progress by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with

ethyl acetate and filter through a pad of Celite to remove inorganic salts.

Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous

sodium sulfate.

Purification: Concentrate the organic layer under reduced pressure. Purify the crude product

by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Characterization: Characterize the purified product by NMR and IR spectroscopy and

confirm its purity.

Causality behind Experimental Choices:

Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated

temperatures. An inert atmosphere prevents its deactivation.

Ligand (XPhos): Bulky, electron-rich phosphine ligands like XPhos are crucial for the

efficiency of the Buchwald-Hartwig amination. They facilitate the oxidative addition and

reductive elimination steps of the catalytic cycle.
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Base (Cesium Carbonate): A strong, non-nucleophilic base is required to deprotonate the

amine and facilitate the catalytic cycle. Cesium carbonate is often effective in these

couplings.

Anhydrous Solvent: Water can interfere with the catalytic cycle and should be excluded.

Key Applications of 4-(Diphenylamino)phenol
The unique electronic and chemical properties of 4-(Diphenylamino)phenol make it a valuable

building block and functional material in several areas.

Organic Electronics
Triarylamine derivatives are widely used in organic electronics due to their excellent hole-

transporting properties and high electrochemical stability. [1]The triphenylamine core in 4-
(Diphenylamino)phenol makes it a promising candidate for:

Hole-Transporting Layers (HTLs) in Organic Light-Emitting Diodes (OLEDs): The electron-

donating nature of the diphenylamino group facilitates the injection and transport of holes

from the anode to the emissive layer, improving device efficiency and stability.

Organic Photovoltaics (OPVs): As a component of donor materials in bulk heterojunction

solar cells.

Perovskite Solar Cells: As a hole-transporting material, contributing to the high efficiency and

stability of these devices.

The phenolic hydroxyl group offers a convenient handle for further functionalization, allowing

for the fine-tuning of its electronic properties and solubility for specific device architectures.

Antioxidant and Stabilizer
Phenolic compounds are well-known for their ability to act as radical scavengers, making them

effective antioxidants. [3]4-(Diphenylamino)phenol combines the antioxidant properties of a

hindered phenol with the radical-scavenging capabilities of an aromatic amine. This dual

functionality makes it a potent stabilizer for polymers and other organic materials, protecting

them from degradation caused by heat, light, and oxidation. The mechanism involves the
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donation of the hydrogen atom from the phenolic hydroxyl group to a radical, thereby

neutralizing it and preventing further degradation.

Medicinal Chemistry and Drug Development
The structural motif of 4-(Diphenylamino)phenol has been identified as a promising scaffold in

drug discovery. For instance, derivatives of 4-(4-benzoylaminophenoxy)phenol have been

designed and synthesized as potent androgen receptor (AR) antagonists. [4]These compounds

show potential for the treatment of prostate cancer. [4]The diphenylamino and phenol groups

can engage in various interactions with biological targets, and the overall structure provides a

framework that can be readily modified to optimize pharmacological properties.

Safety and Handling
As with any chemical, proper safety precautions must be observed when handling 4-
(Diphenylamino)phenol.

Hazards: It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and

may cause respiratory irritation. [5]* Personal Protective Equipment (PPE): Wear appropriate

protective gloves, clothing, and eye/face protection. [6][7]* Handling: Use only in a well-

ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray. [6]Wash hands

thoroughly after handling. [5]* Storage: Store in a cool, dry, and well-ventilated place, away

from incompatible materials.

Conclusion
4-(Diphenylamino)phenol is a multifunctional molecule with a rich chemical profile that makes

it a valuable compound in both fundamental research and applied sciences. Its triarylamine and

phenolic moieties confer desirable electronic and antioxidant properties, which are being

exploited in the development of advanced materials for organic electronics and as effective

stabilizers. Furthermore, its potential as a scaffold in medicinal chemistry highlights its

versatility. As research continues to uncover new synthetic methodologies and applications, the

importance of 4-(Diphenylamino)phenol in the scientific landscape is set to grow.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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